Cas no 2171145-89-2 ((3R)-3-amino-3-(1-ethyl-1H-imidazol-4-yl)propanamide)

• Product Name: (3R)-3-amino-3-(1-ethyl-1H-imidazol-4-yl)propanamide
• CAS No: 2171145-89-2
• MF: C₈H₁₄N₄O
• MW: 182.222960948944
• CID: 6276292
• PubChem ID: 165522106
• Update Time: 2025-06-12

(3R)-3-amino-3-(1-ethyl-1H-imidazol-4-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• (3R)-3-amino-3-(1-ethyl-1H-imidazol-4-yl)propanamide
• 2171145-89-2
• EN300-1285223

• Inchi： 1S/C8H14N4O/c1-2-12-4-7(11-5-12)6(9)3-8(10)13/h4-6H,2-3,9H2,1H3,(H2,10,13)/t6-/m1/s1
• InChI Key： BLDSIRNSJFGCQV-ZCFIWIBFSA-N
• SMILES： O=C(C[C@H](C1=CN(C=N1)CC)N)N

Computed Properties

• Exact Mass: 182.11676108g/mol
• Monoisotopic Mass: 182.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 86.9Ų

Additional information on (3R)-3-amino-3-(1-ethyl-1H-imidazol-4-yl)propanamide

Introduction to (3R)-3-amino-3-(1-ethyl-1H-imidazol-4-yl)propanamide (CAS No. 2171145-89-2)

(3R)-3-amino-3-(1-ethyl-1H-imidazol-4-yl)propanamide is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2171145-89-2, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecule's structure, featuring a propanamide backbone linked to an ethyl-substituted imidazole ring, positions it as a versatile scaffold for further chemical modifications and biological evaluations.

The< strong>imidazole moiety in (3R)-3-amino-3-(1-ethyl-1H-imidazol-4-yl)propanamide plays a crucial role in its pharmacological activity. Imidazole derivatives are well-documented for their involvement in various biological processes, including enzyme inhibition and receptor binding. The presence of the< strong>ethyl group at the 1-position of the imidazole ring enhances the compound's solubility and metabolic stability, making it an attractive candidate for further pharmacokinetic studies.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. (3R)-3-amino-3-(1-ethyl-1H-imidazol-4-yl)propanamide has emerged as a promising candidate in this context. Its structural features allow for selective interaction with biological targets, which is essential for achieving high therapeutic indices. Additionally, the compound's< strong>amino group provides a site for further functionalization, enabling the synthesis of analogs with tailored properties.

The synthesis of (3R)-3-amino-3-(1-ethyl-1H-imidazol-4-yl)propanamide involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the desired molecular framework efficiently. These techniques not only enhance the synthetic route but also contribute to the scalability of production, which is critical for industrial applications.

Beyond its structural significance, (3R)-3-amino-3-(1-ethyl-1H-imidazol-4-yl)propanamide has shown potential in preclinical studies as a lead compound for various therapeutic indications. Its ability to modulate key biological pathways makes it a valuable asset in the quest for new treatments. For instance, preliminary data suggest that this compound may exhibit< strong>anti-inflammatory properties by inhibiting specific enzymes involved in the inflammatory cascade. Such findings are particularly intriguing given the increasing prevalence of chronic inflammatory diseases worldwide.

The< strong>pharmacokinetic profile of (3R)-3-amino-3-(1-ethyl-1H-imidazol-4-yl)propanamide is another area of active investigation. Studies have indicated that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics, which are essential for its clinical viability. These properties are influenced by factors such as molecular weight, lipophilicity, and metabolic stability. Understanding these parameters is crucial for optimizing drug delivery systems and enhancing therapeutic outcomes.

In conclusion, (3R)-3-amino-3-(1-ethyl-1H-imidazol-4-ylopropanamide (CAS No. 2171145 89 2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities position it as a valuable candidate for further development into novel therapeutic agents. Ongoing research efforts are focused on elucidating its mechanism of action and exploring its potential in treating various diseases. As our understanding of medicinal chemistry continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.